Ammonium-15N chloride

Specification

• CAS No.: 39466-62-1
• Molecular Formula: ClH4N
• Molecular Weight: 54.48 g/mol
• IUPAC Name: azanium;chloride
• Standard InChI: InChI=1S/ClH.H3N/h1H;1H3/i;1+1
• Standard InChI Key: NLXLAEXVIDQMFP-IEOVAKBOSA-N
• Isomeric SMILES: [15NH4+].[Cl-]
• SMILES: [NH4+].[Cl-]
• Canonical SMILES: [NH4+].[Cl-]

Introduction

Chemical Properties and Structure

Physical Characteristics

Ammonium-15N chloride appears as a white crystalline solid, similar in appearance to standard ammonium chloride. The physical properties of the compound make it suitable for laboratory handling and experimental applications:

Physical Property	Description
Appearance	White crystalline solid
Solubility in DMSO	33.33 mg/mL (611.78 mM) with ultrasonic treatment and warming to 60°C
Storage Conditions	Room temperature
Standard Isotopic Abundance	10 atom % 15N (in commercial preparations)

The compound's solubility characteristics are particularly important for preparing stock solutions for research applications. When dissolved in dimethyl sulfoxide (DMSO), it requires sonication and heating to 60°C to achieve maximum solubility.

Applications in Scientific Research

Clinical Research Applications

One of the most promising applications of Ammonium-15N chloride is in clinical research, particularly in the study of urea cycle disorders (UCDs):

The compound is currently being utilized in a Phase I clinical trial to assess ureagenesis capacity in newborns and infants up to 12 months of age who have neonatal and infantile onset of urea cycle disorders. In this application, Ammonium-15N chloride functions as a non-radioactive, stable isotope tracer that enables researchers to measure and track nitrogen metabolism in these patients.

The study aims to compare ureagenesis capacity between children with UCDs and those without, providing critical insights into disease progression and potential therapeutic interventions. This research represents a crucial step in developing new treatments, including liver stem cell therapy, for these rare but severe metabolic disorders.

Biochemical Research Applications

Ammonium-15N chloride has been employed in various biochemical research contexts:

Research Application	Description
Protein Labeling	Used as a medium supplement for incorporating 15N in sporulation protein CsfB for NMR spectroscopy
Environmental Research	Employed in assaying nitrogen loss in marine sediment
Protein Analysis	Used for incorporation of 15N in apolipoprotein A-I for mass spectrum analysis
Agricultural Studies	Utilized as a nitrogen source in fertilizer research

These diverse applications highlight the versatility of Ammonium-15N chloride in tracking nitrogen pathways across different biological and environmental systems.

Biochemical and Physiological Effects

Metabolic Significance

The biochemical actions of Ammonium-15N chloride closely mirror those of standard ammonium chloride, with the added benefit of isotopic traceability. Its metabolic significance includes:

Ammonium chloride functions as a critical component of the nitrogen cycle, participating in various metabolic pathways that process nitrogenous compounds. In research settings, the 15N label allows scientists to track these pathways with precision, offering insights into nitrogen metabolism that would be difficult to obtain otherwise.

In clinical contexts, the compound's role in the urea cycle makes it particularly valuable for studying disorders that affect this pathway. The urea cycle represents the primary mechanism by which waste nitrogen from protein breakdown is cleared from the body. In healthy individuals, liver enzymes convert this nitrogen into urea for excretion, but in those with UCDs, one or more of these enzymes is deficient or absent.

Cellular Effects

At the cellular level, Ammonium-15N chloride exhibits several important effects:

Excess ammonium chloride has been shown to deplete adenosine triphosphate (ATP) in astrocytes, which may have implications for neurological function. Additionally, the compound inhibits acidification in the endosome-lysosome system, potentially affecting cellular degradation processes and protein recycling.

Ammonium chloride also functions as a hemolysing agent used in the lysis of erythrocytes, making it useful in certain laboratory procedures involving blood samples. These cellular effects demonstrate both the research utility and potential physiological impacts of the compound.

Systemic Effects

Studies have shown that ammonium chloride administration promotes creatinine and urea clearance in rat models, suggesting potential effects on renal function and nitrogen excretion. This property further highlights the compound's relevance in studying kidney function and nitrogen metabolism disorders.

In the context of UCDs, the systemic effects of ammonium accumulation are severe. When the urea cycle fails to function properly, ammonia builds up in the bloodstream, leading to hyperammonemia. High ammonia levels can cause coma and death, while survivors often experience brain damage and severe developmental delays. The use of Ammonium-15N chloride as a tracer helps researchers better understand these pathological processes.

Organism	Effect Concentration	Duration	Observed Effect
Marine Algae (Hormosira banksii)	EC50 0.07 mg/L	72 hours	Impact on gametes
Crustaceans (Macrobrachium rosenbergii)	LC50 20 μg/L	48 hours	Acute toxicity in post-larvae
Daphnia magna	LC50 390 μg/L	48 hours	Acute toxicity in young specimens
Fish (Oncorhynchus mykiss)	LC50 80 μg/L	96 hours	Acute toxicity
Marine Algae (Entomoneis punctulata)	NOEC 0.6 mg/L	72 hours	Chronic effects on exponential growth
Crustaceans (Crangonyx sp.)	NOEC 330 μg/L	21 days	Chronic effects on juveniles
Daphnia magna	NOEC 19.66 mg/L	21 days	Chronic effects

These toxicity data indicate that Ammonium-15N chloride, like standard ammonium chloride, can have significant environmental impacts, particularly on aquatic organisms. The bioconcentration factor is estimated at -3.2, suggesting a low potential for bioaccumulation.

Stock Solution Preparation

For research applications, proper preparation of stock solutions is essential. The following guidelines are recommended for Ammonium-15N chloride:

Concentration	Amount of Compound
1 mM solution	18.35 mL per 1 mg
5 mM solution	3.67 mL per 1 mg
10 mM solution	1.83 mL per 1 mg

These dilution ratios help researchers prepare solutions of appropriate concentration for various experimental protocols. For stock solutions, storage recommendations include:

• At -80°C: Use within 6 months

• At -20°C: Use within 1 month

To increase solubility, heating the tube to 37°C followed by ultrasonic bath treatment is recommended.

Current Research Applications

Urea Cycle Disorder Studies

A significant current application of Ammonium-15N chloride is in the multi-site Phase I clinical trial sponsored by Unicyte AG. This study aims to assess ureagenesis capacity in newborns and infants with UCDs compared to those without the disorders.

The research uses Ammonium-15N chloride as a non-radioactive tracer to measure how effectively children can process nitrogen waste. Children with UCDs are monitored over nine months, while control subjects are followed for three months. This approach provides valuable longitudinal data on disease progression and natural variation in ureagenesis capacity.

The findings from this research could inform the development of novel therapies, including liver stem cell treatments that Unicyte AG is developing. UCDs represent rare diseases with limited treatment options, making this research particularly valuable for affected patients and families.

Protein Structural Analysis

In the field of protein chemistry, Ammonium-15N chloride continues to be an essential tool for structural analysis through NMR spectroscopy. The ability to incorporate 15N into proteins enables researchers to:

• Perform detailed structural analyses of proteins and protein complexes

• Study protein dynamics through NMR relaxation measurements

• Investigate protein-protein and protein-ligand interactions

• Examine conformational changes in proteins under different conditions

These applications have significant implications for drug discovery, enzyme mechanism studies, and protein engineering. The use of 15N-labeled proteins has become standard practice in structural biology, with Ammonium-15N chloride serving as a primary nitrogen source for isotopic labeling.